N-acetyl-2-(4-methylphenyl)iminochromene-3-carboxamide
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Description
N-acetyl-2-(4-methylphenyl)iminochromene-3-carboxamide, also known as AMPI, is a synthetic compound that has shown potential in various scientific research applications. This molecule belongs to the class of iminochromene derivatives, which have been studied extensively for their biological activities.
Scientific Research Applications
- Researchers have synthesized substituted N-acetyl-3,5-diaryl-2-pyrazolines from chalcone intermediates, which were derived from 2,4,5-trimethoxy benzaldehyde (obtained from the oxidation of β-asarone). These novel analogues were evaluated for in vitro anticancer activity against three human tumor cell lines: MCF-7 (cervical cancer), SW-982 (synovial sarcoma), and HeLa (breast cancer). Among the synthesized pyrazolines, those with electron donor groups in the para position of the aryl ring (5th position of the N-acetyl pyrazolines) exhibited better inhibitory activity compared to β-asarone .
- A continuous flow process was developed to manufacture N-(3-Amino-4-methylphenyl)benzamide using readily available 4-methylbenzene-1,3-diamine as the starting material and benzoic anhydride as the acylating agent. This efficient synthesis method holds promise for industrial applications .
- Indole-3-acetic acid , a plant hormone produced by the degradation of tryptophan in higher plants, is an indole derivative. While not directly related to our compound, understanding the biological potential of indole derivatives sheds light on their diverse applications .
- Indole derivatives, including our compound, have been investigated for various pharmacological activities. These include anti-inflammatory, antibacterial, antitumor, antiviral, antifungal, and neurodegenerative properties. Further exploration of their clinical potential is ongoing .
- Pyrazolines, including our compound, have applications as activators for polymerization. They are used in dyes for wool, nylon, and electro-photographic conductors .
Anticancer Activity
Continuous Synthesis
Plant Hormone Derivative
Biological and Clinical Activities
Polymerization Activators
Stable Ring Scaffold
properties
IUPAC Name |
N-acetyl-2-(4-methylphenyl)iminochromene-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O3/c1-12-7-9-15(10-8-12)21-19-16(18(23)20-13(2)22)11-14-5-3-4-6-17(14)24-19/h3-11H,1-2H3,(H,20,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAFLJLRMBAWZNA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N=C2C(=CC3=CC=CC=C3O2)C(=O)NC(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.